Cas no 1805278-91-4 (Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805278-91-4
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4847753
• Update Time: 2025-11-03

Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H12F2N2O2/c1-2-16-7(15)5-6-3-4-14-10(13)8(6)9(11)12/h3-4,9H,2,5H2,1H3,(H2,13,14)
• InChI Key： ZEAZMWJPKFMICL-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate

Recent Advances in the Study of Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate (CAS: 1805278-91-4)

Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate (CAS: 1805278-91-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features and reactivity. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

One of the most notable developments in the study of Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the difluoromethyl group in this compound has been shown to enhance the binding affinity and selectivity of these inhibitors. Recent publications in journals such as the Journal of Medicinal Chemistry have demonstrated the efficacy of derivatives of this compound in preclinical models of cancer, suggesting promising avenues for further drug development.

In addition to its applications in kinase inhibitor synthesis, Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate has also been investigated for its potential use in the development of antimicrobial agents. Researchers have reported that modifications to the pyridine core can lead to compounds with significant activity against resistant bacterial strains. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the versatility of this compound in addressing unmet medical needs.

The synthesis of Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate has also seen methodological improvements. Recent studies have explored more efficient and sustainable routes for its production, including catalytic methods that reduce the need for hazardous reagents. These advancements, detailed in Organic Process Research & Development, not only enhance the scalability of the compound but also align with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, the potential of Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate extends beyond its current applications. Ongoing research is exploring its utility in the design of covalent inhibitors and proteolysis-targeting chimeras (PROTACs), which represent cutting-edge approaches in drug discovery. The unique reactivity of the difluoromethyl group makes this compound a valuable building block for these innovative therapeutic strategies.

In conclusion, Ethyl 2-amino-3-(difluoromethyl)pyridine-4-acetate (CAS: 1805278-91-4) continues to be a focal point in medicinal chemistry research. Its diverse applications, from kinase inhibitors to antimicrobial agents, highlight its importance in the development of new therapeutics. With ongoing advancements in synthesis methodologies and expanding therapeutic targets, this compound is poised to play a critical role in the future of drug discovery and development.